4-{[(3-chloroanilino)carbonyl]amino}-N-(3-methoxypropyl)benzamide

• Molecular Formula: C18H20ClN3O3
• Molecular Weight: 361.8 g/mol
• IUPAC Name: 4-[(3-chlorophenyl)carbamoylamino]-N-(3-methoxypropyl)benzamide
• InChI: InChI=1S/C18H20ClN3O3/c1-25-11-3-10-20-17(23)13-6-8-15(9-7-13)21-18(24)22-16-5-2-4-14(19)12-16/h2,4-9,12H,3,10-11H2,1H3,(H,20,23)(H2,21,22,24)
• InChI Key: VZRIULUASLWANL-UHFFFAOYSA-N
• SMILES: COCCCNC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)Cl

Description

4-{[(3-chloroanilino)carbonyl]amino}-N-(3-methoxypropyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CAPB and is known for its ability to inhibit certain enzymes that are involved in cellular processes. The purpose of

Mechanism of Action

The mechanism of action of CAPB involves the inhibition of certain enzymes that are involved in cellular processes. CAPB inhibits the activity of cathepsin B by binding to the active site of the enzyme. This results in the inhibition of cellular processes such as apoptosis and autophagy, which are essential for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
CAPB has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. CAPB has also been shown to inhibit the activity of certain enzymes such as cathepsin B, which is involved in cellular processes such as apoptosis and autophagy.

Advantages and Limitations for Lab Experiments

CAPB has several advantages for lab experiments. It is a potent inhibitor of cathepsin B and has potential applications in cancer therapy. However, there are also limitations to the use of CAPB in lab experiments. It is a toxic compound and requires careful handling. It is also expensive to synthesize, which limits its widespread use in research.

Future Directions

There are several future directions for research on CAPB. One area of research is the development of more efficient synthesis methods for CAPB. Another area of research is the identification of other enzymes that are inhibited by CAPB. This could lead to the development of new therapies for diseases such as cancer. Additionally, more research is needed to understand the biochemical and physiological effects of CAPB and its potential applications in scientific research.

Synthesis Methods

The synthesis of CAPB involves several steps. The first step involves the reaction of 3-chloroaniline with phosgene to produce 3-chloroanilinoyl chloride. The second step involves the reaction of 3-chloroanilinoyl chloride with N-(3-methoxypropyl)benzamide to produce CAPB. The reaction is carried out in the presence of a base and a solvent such as dichloromethane or chloroform.

Scientific Research Applications

CAPB has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the activity of certain enzymes such as cathepsin B, which is involved in cellular processes such as apoptosis and autophagy. CAPB has also been shown to inhibit the growth of cancer cells and has potential applications in cancer therapy.